Cas no 941010-26-0 (2-(E)-2-(4-fluorophenyl)ethenyl-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product name: 2-(E)-2-(4-fluorophenyl)ethenyl-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 941010-26-0
• MF: C₂₄H₂₁FN₄O₂
• MW: 416.447548627853
• CID: 5430193

2-(E)-2-(4-fluorophenyl)ethenyl-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-2-(4-fluorophenyl)ethenyl]-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 2-(E)-2-(4-fluorophenyl)ethenyl-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H21FN4O2/c1-17-4-2-3-5-20(17)23(30)28-12-14-29(15-13-28)24-21(16-26)27-22(31-24)11-8-18-6-9-19(25)10-7-18/h2-11H,12-15H2,1H3/b11-8+
• InChI Key： GGFRJLWGWHOWTO-DHZHZOJOSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3C)CC2)=C(C#N)N=C1/C=C/C1=CC=C(F)C=C1

Additional information on 2-(E)-2-(4-fluorophenyl)ethenyl-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-(E)-2-(4-fluorophenyl)ethenyl-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 941010-26-0)

The compound 2-(E)-2-(4-fluorophenyl)ethenyl-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 941010-26-0) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of functional groups, including a fluorophenyl moiety, a piperazine ring, and a 1,3-oxazole core. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for fluorinated compounds like 2-(E)-2-(4-fluorophenyl)ethenyl-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has surged, driven by their enhanced bioavailability and metabolic stability. Fluorine incorporation is a key strategy in modern medicinal chemistry, as it often improves binding affinity and pharmacokinetic properties. This aligns with the growing trend of precision medicine and targeted drug delivery, where molecules like this are optimized for specific biological interactions. The piperazine segment, in particular, is a common pharmacophore in CNS-active drugs, making this compound a candidate for neurological research.

From a synthetic chemistry perspective, the 1,3-oxazole ring in CAS No. 941010-26-0 is noteworthy. Heterocycles such as oxazoles are prized for their versatility in forming hydrogen bonds and their role in scaffold diversification. This has led to increased searches for heterocyclic synthesis methods and oxazole derivatives in academic and industrial databases. The compound’s carbonitrile group further expands its utility, as nitriles are frequently used in click chemistry and bioconjugation, areas that are currently trending in biotechnology and drug development.

Another hot topic tied to this compound is its potential in green chemistry applications. With sustainability becoming a priority, researchers are exploring eco-friendly synthesis routes for complex molecules like 2-(E)-2-(4-fluorophenyl)ethenyl-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile. Questions such as "How to reduce waste in heterocycle synthesis?" or "Catalytic methods for fluorinated intermediates" are frequently searched, reflecting the industry’s shift toward environmentally benign processes.

In the context of intellectual property and patent landscapes, CAS No. 941010-26-0 has also drawn interest. Companies and institutions are actively filing patents for derivatives of this scaffold, particularly in the realms of kinase inhibitors and GPCR modulators. This aligns with the broader demand for small-molecule therapeutics, a sector projected to grow exponentially in the coming decade. The compound’s structural complexity offers ample opportunities for lead optimization, a critical phase in drug development pipelines.

For analytical chemists, the characterization of 2-(E)-2-(4-fluorophenyl)ethenyl-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile poses intriguing challenges. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm its purity and conformation. These methods are frequently searched alongside terms like "analytical validation of fluorinated compounds", highlighting the need for robust quality control in research and manufacturing.

In summary, CAS No. 941010-26-0 represents a fascinating case study at the intersection of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and alignment with current scientific trends ensure its relevance in both academic and industrial settings. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and functional materials.